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Compound of Interest

Compound Name: Ethanolamine acetate

CAS No.: 54300-24-2

Cat. No.: B13113740

Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the safe disposal of ethanolamine
acetate, a compound utilized in various scientific applications. Adherence to these guidelines is

critical for minimizing environmental impact and protecting laboratory personnel.

Immediate Safety and Handling Precautions
Ethanolamine acetate is harmful if swallowed, in contact with skin, or inhaled, and can cause

skin and eye irritation[1]. It is crucial to handle this compound in a well-ventilated area,

preferably under a chemical fume hood, and to wear appropriate personal protective equipment

(PPE) at all times.[2] This includes safety goggles, chemical-resistant gloves, and a lab coat.[3]

In case of accidental contact, immediately flush the affected area with copious amounts of

water and seek medical attention.[2][4]

Quantitative Data Summary
The following table summarizes key quantitative data for ethanolamine, the primary component

of ethanolamine acetate, to inform risk assessment and handling procedures.
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Property Value Reference

Molecular Formula C4H11NO3 [1]

Molecular Weight 121.14 g/mol [1]

Boiling Point 170 °C / 338 °F @ 760 mmHg [2]

Flash Point 92 °C / 197.6 °F [2]

pH 12 (20 g/l aq. sol. @ 20°C) [2]

ACGIH TLV (TWA) 3 ppm [2]

ACGIH TLV (STEL) 6 ppm [2]

OSHA PEL (TWA) 3 ppm (6 mg/m³) [2]

NIOSH IDLH 30 ppm [2]

Step-by-Step Disposal Protocol
The proper disposal of ethanolamine acetate requires a multi-step approach to ensure safety

and regulatory compliance. The following workflow outlines the necessary procedures from

initial waste collection to final disposal.
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Preparation & Collection

Neutralization & Treatment

Final Disposal

Wear appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Designate a labeled, compatible
waste container

Segregate from incompatible
materials (e.g., strong oxidizing agents)

Work in a well-ventilated area
(fume hood)

Proceed to Treatment

Slowly neutralize with a suitable
dilute acid (e.g., acetic acid)

Monitor pH to ensure
complete neutralization

Consult local, state, and federal
waste disposal regulations

Proceed to Disposal

Dispose of neutralized waste through
an approved chemical waste contractor

Decontaminate empty containers
before disposal

Click to download full resolution via product page

Figure 1: Logical workflow for the proper disposal of ethanolamine acetate.
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Detailed Experimental Protocol for Disposal
Preparation and Segregation:

Always wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[3]

Designate a specific, clearly labeled, and chemically compatible container for the

collection of ethanolamine acetate waste.

Ensure the waste container is stored separately from incompatible materials, such as

strong oxidizing agents, strong acids, and bases, to prevent hazardous reactions.[5]

Neutralization:

Conduct all neutralization procedures within a certified chemical fume hood to ensure

adequate ventilation.[2]

Slowly and carefully add a suitable dilute acid, such as acetic acid, to the ethanolamine
acetate waste with constant stirring. This should be done in a larger container to

accommodate any potential foaming or heat generation.

Monitor the pH of the solution regularly using pH indicator strips or a calibrated pH meter.

Continue adding the dilute acid until the pH is neutral (approximately 7.0).

Final Disposal:

Consult your institution's Environmental Health and Safety (EHS) office and local, state,

and federal regulations to ensure complete and accurate classification of the hazardous

waste.

The neutralized waste should be disposed of through an approved and licensed chemical

waste disposal contractor.[6][7] Do not discharge into drains or the environment.[2]

Thoroughly decontaminate the empty container by rinsing it multiple times with a suitable

solvent (e.g., water). The rinsate should be collected and treated as hazardous waste.

Once cleaned, the container can be disposed of according to institutional guidelines.[6]
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and

responsible disposal of ethanolamine acetate, fostering a culture of safety and environmental

stewardship within their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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